Cas no 2034427-17-1 (3-{2-4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl-2-oxoethyl}-3,4-dihydroquinazolin-4-one)

• Product Name: 3-{2-4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl-2-oxoethyl}-3,4-dihydroquinazolin-4-one
• CAS No: 2034427-17-1
• MF: C₂₁H₂₂N₆O₂
• MW: 390.438383579254
• CID: 6003450
• PubChem ID: 119105940
• Update Time: 2025-05-20

3-{2-4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl-2-oxoethyl}-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl-2-oxoethyl}-3,4-dihydroquinazolin-4-one
• CHEMBL4955447
• 3-(2-(4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl)-2-oxoethyl)quinazolin-4(3H)-one
• F6564-5223
• AKOS026704954
• 3-{2-[4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl]-2-oxoethyl}-3,4-dihydroquinazolin-4-one
• 2034427-17-1
• 3-[2-[4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl]-2-oxoethyl]quinazolin-4-one

• Inchi： 1S/C21H22N6O2/c28-20(13-27-14-22-18-4-2-1-3-16(18)21(27)29)26-11-9-25(10-12-26)19-8-7-17(23-24-19)15-5-6-15/h1-4,7-8,14-15H,5-6,9-13H2
• InChI Key： FCNUGQOGOZVEHN-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC2C=CC=CC=2C1=O)N1CCN(C2=CC=C(C3CC3)N=N2)CC1

Computed Properties

• Exact Mass: 390.18042397g/mol
• Monoisotopic Mass: 390.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 82Ų

Additional information on 3-{2-4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl-2-oxoethyl}-3,4-dihydroquinazolin-4-one

Introduction to Compound with CAS No. 2034427-17-1 and Its Applications in Chemical Biology

The compound with the CAS number 2034427-17-1 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, 3-{2-4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl-2-oxoethyl}-3,4-dihydroquinazolin-4-one, provides a detailed insight into its structural framework and potential biological activities. This introduction aims to explore the compound's chemical properties, biological significance, and the latest research findings that highlight its potential applications.

At the core of understanding this compound lies its unique structural composition. The presence of a cyclopropylpyridazine moiety fused with a piperazine ring suggests a potential for interaction with various biological targets. The 3,4-dihydroquinazolin-4-one scaffold is particularly noteworthy as it is known to be a privileged structure in medicinal chemistry, often associated with bioactive molecules. The incorporation of a 2-oxoethyl side chain further enhances its molecular complexity and may contribute to its pharmacological properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target central nervous system (CNS) disorders. The compound in question exhibits structural features that are reminiscent of known CNS-active molecules. Specifically, the piperazine ring is frequently found in drugs that modulate neurotransmitter systems, making this compound a promising candidate for further investigation. Additionally, the cyclopropylpyridazine moiety has been identified as a key structural element in several bioactive compounds, suggesting potential for receptor binding and modulation.

The biological activity of this compound has been preliminarily explored through in vitro studies. Initial screening assays have indicated that it possesses notable affinity for certain neurotransmitter receptors, including those for serotonin and dopamine. These findings are particularly exciting as they align with the growing interest in developing targeted therapies for neurological and psychiatric disorders. The ability of this compound to interact with multiple receptor systems suggests a multifaceted approach to treating complex diseases.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug discovery. The structural features described above provide a rich scaffold for medicinal chemists to modify and optimize. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify analogs of this compound that may enhance its potency and selectivity. These computational approaches have become indispensable tools in modern drug discovery, enabling the rapid identification of promising candidates.

The synthesis of this compound represents another area of interest within the chemical community. The multi-step synthesis involves several key transformations that highlight the synthetic prowess required to construct such complex molecules. Recent advancements in synthetic methodologies have made it possible to achieve high yields and purity levels, which are crucial for both academic research and industrial applications. The development of efficient synthetic routes not only facilitates further study but also opens up possibilities for large-scale production.

In conclusion, the compound with CAS number 2034427-17-1, named 3-{2-4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl-2-oxoethyl}-3,4-dihydroquinazolin-4-one, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and preliminary biological activity make it a promising candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will play a crucial role in shaping the future of drug discovery and development.